Cas no 2287339-89-1 (7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole)
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
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- EN300-6749758
- 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole
- 2287339-89-1
-
- Inchi: 1S/C11H12ClN3O/c12-9-2-1-3-10-11(9)15(14-13-10)8-4-6-16-7-5-8/h1-3,8H,4-7H2
- InChI Key: NUBVEMHNNZLLEY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2=C1N(C1CCOCC1)N=N2
Computed Properties
- Exact Mass: 237.0668897g/mol
- Monoisotopic Mass: 237.0668897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 39.9Ų
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6749758-0.05g |
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole |
2287339-89-1 | 95.0% | 0.05g |
$707.0 | 2025-03-13 | |
| Enamine | EN300-6749758-0.1g |
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole |
2287339-89-1 | 95.0% | 0.1g |
$741.0 | 2025-03-13 | |
| Enamine | EN300-6749758-0.25g |
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole |
2287339-89-1 | 95.0% | 0.25g |
$774.0 | 2025-03-13 | |
| Enamine | EN300-6749758-0.5g |
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole |
2287339-89-1 | 95.0% | 0.5g |
$809.0 | 2025-03-13 | |
| Enamine | EN300-6749758-1.0g |
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole |
2287339-89-1 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6749758-2.5g |
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole |
2287339-89-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-6749758-5.0g |
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole |
2287339-89-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-6749758-10.0g |
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole |
2287339-89-1 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 |
7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole
Comprehensive Overview of 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole (CAS No. 2287339-89-1): Properties, Applications, and Industry Insights
The compound 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole (CAS No. 2287339-89-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzotriazole core and the oxan-4-yl substituent, make it a versatile intermediate for synthesizing biologically active compounds. Researchers and industry professionals frequently search for terms like "benzotriazole derivatives," "7-chloro-1H-1,2,3-benzotriazole synthesis," and "oxan-4-yl applications" to explore its potential.
In recent years, the demand for 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole has surged due to its role in developing novel antimicrobial agents and enzyme inhibitors. The compound's chloro and benzotriazole moieties contribute to its reactivity, enabling modifications for targeted drug design. With the rise of antibiotic resistance, queries such as "new antimicrobial compounds 2024" and "benzotriazole-based drugs" highlight its relevance in addressing global health challenges.
The synthesis of CAS No. 2287339-89-1 typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing its yield and purity is a common topic in organic chemistry forums, with searches like "high-purity benzotriazole synthesis" and "7-chloro-1H-1,2,3-benzotriazole scalability." Advanced techniques such as HPLC purification and crystallization are often employed to meet industry standards.
Beyond pharmaceuticals, 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole is explored in material science for its potential in UV stabilizers and corrosion inhibitors. Its heterocyclic framework enhances stability under harsh conditions, making it a candidate for coatings and polymers. Searches like "benzotriazole in materials" and "oxan-4-yl stability" reflect growing interdisciplinary interest.
Environmental and safety profiles of CAS No. 2287339-89-1 are also critical considerations. Studies on its biodegradability and ecotoxicity align with the increasing focus on green chemistry. Keywords such as "sustainable heterocyclic compounds" and "eco-friendly benzotriazole derivatives" underscore this trend. Regulatory compliance, including REACH and FDA guidelines, further drives research into safer synthesis routes.
In summary, 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole (CAS No. 2287339-89-1) is a multifaceted compound with expanding applications in medicine, agriculture, and materials. Its integration into high-value chemical workflows and alignment with sustainability goals position it as a key focus for future innovations. For deeper insights, explore trending queries like "benzotriazole patents 2024" and "oxan-4-yl in drug discovery."
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